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Compound of Interest

Compound Name:
4-Chloro-3-

(methylsulfanyl)quinoline

CAS No.: 83936-07-6

Cat. No.: B1356293

Get Quote

Technical Monograph: 4-Chloro-3-
(methylsulfanyl)quinoline
Chemical Identity & Informatics
This section establishes the unambiguous identity of the compound. The identifiers below are

derived from the canonical structure of the quinoline core substituted at the 3-position with a

methylsulfanyl (thiomethyl) group and at the 4-position with a chlorine atom.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1356293#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 4-Chloro-3-(methylsulfanyl)quinoline

Common Name 4-Chloro-3-methylthioquinoline

Molecular Formula

Molecular Weight 209.69 g/mol

Canonical SMILES CSc1c(Cl)c2ccccc2nc1

InChI String
InChI=1S/C10H8ClNS/c1-13-9-6-12-10-5-3-2-4-

8(10)7(9)11/h2-6H,1H3

InChIKey
Computed from structure:[1][2][3]

[4]ZCQWOFVYLJLWQK-UHFFFAOYSA-N

CAS Registry Number

Note: Specific CAS is rarely indexed in public

aggregators; often referenced via derivatives

(e.g., 63136-60-7 is the 3-Me analog).

Physicochemical Profile[2][4][5][6][7][8][9][10]
Appearance: Typically a pale yellow to off-white crystalline solid.

Solubility: Soluble in chloroform (

), dichloromethane (

), and dimethyl sulfoxide (

). Poorly soluble in water.

Stability: The C4-Cl bond is susceptible to hydrolysis under strongly acidic/basic aqueous

conditions. The C3-SMe group is sensitive to oxidation (to sulfoxide/sulfone).[5]

Synthetic Architecture
The synthesis of 4-chloro-3-(methylsulfanyl)quinoline relies on the construction of the

quinoline ring followed by functionalization. The most robust protocol, adapted from the work of
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Maślankiewicz and Boryczka, utilizes the "Gould-Jacobs" or "Conrad-Limpach" type cyclization

logic, followed by chlorination.

Mechanistic Pathway[2][4][11]
Cyclization: Condensation of aniline with a sulfur-functionalized malonate derivative yields

the 4-hydroxy-3-(methylsulfanyl)quinoline intermediate.

Aromatization/Chlorination: The tautomeric 4-quinolone is treated with phosphoryl chloride (

). The phosphoryl group activates the C4-oxygen, converting it into a leaving group which is
displaced by chloride.

Protocol: Step-by-Step Synthesis
Precursor: 3-(Methylsulfanyl)quinolin-4(1H)-one.

Step 1: Chlorination (The Critical Step)
Reagents: 3-(Methylsulfanyl)quinolin-4(1H)-one (1.0 eq), Phosphoryl chloride (

, excess, solvent/reagent).

Setup: Round-bottom flask with a reflux condenser and drying tube (

).

Procedure:

Dissolve the quinolone precursor in neat

(approx. 5 mL per mmol).

Heat the mixture to reflux (

) for 2–4 hours. Monitor by TLC (System:

/MeOH).

Quenching (Exothermic!): Cool the reaction mixture to room temperature. Pour slowly onto

crushed ice with vigorous stirring to hydrolyze excess
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.

Neutralization: Carefully adjust pH to ~8 using ammonium hydroxide (

) or saturated

.

Extraction: Extract the aqueous slurry with

(

).

Purification: Dry organic layer over anhydrous

, filter, and concentrate. Recrystallize from ethanol or purify via silica gel chromatography
(Hexane/EtOAc).

Start: 3-(Methylsulfanyl)
quinolin-4(1H)-one

Add POCl3
(Excess)

Activation Reflux @ 105°C
(2-4 Hours)

Chlorination Ice Quench &
Neutralization (pH 8)

Hydrolysis of POCl3 Product:
4-Chloro-3-(methylsulfanyl)quinoline

Extraction & Cryst.

Click to download full resolution via product page

Figure 1: Synthetic workflow for the conversion of the 4-quinolone precursor to the 4-chloro

target.

Reactivity & Functionalization
This molecule is a "bifunctional" scaffold.[6] The electronic interplay between the electron-

withdrawing 4-chloro group and the electron-donating 3-methylsulfanyl group creates a unique

reactivity profile.

The "Push-Pull" Dynamic
C4-Position (

Handle): The Nitrogen atom in the quinoline ring withdraws electron density, making C4
highly electrophilic. The Chlorine atom is an excellent leaving group for Nucleophilic Aromatic
Substitution (
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).

Nucleophiles:[7] Amines (primary/secondary), Alkoxides, Thiols.

C3-Position (Redox Switch): The Sulfur atom can be oxidized.[2]

S-Oxidation:[2] Treatment with mCPBA or

converts -SMe to -S(O)Me (sulfoxide) or -

(sulfone).

Effect: Oxidation dramatically increases the electrophilicity at C4, facilitating substitution

with weaker nucleophiles.

4-Chloro-3-(methylsulfanyl)
quinoline

Oxidation (mCPBA)

S-center attack

SNAr Substitution
(Amines/Alkynes)

C4-center attack

Sulfoxide/Sulfone Analogues
(Increased C4 Reactivity)

4-Amino-3-(methylsulfanyl)
quinolines

Enhanced SNAr

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways: S-oxidation vs. C4-nucleophilic substitution.
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Therapeutic Utility & Applications
The 4-chloro-3-(methylsulfanyl)quinoline scaffold is primarily utilized as an intermediate in

the discovery of:

Antiproliferative Agents: Derivatives where the C4-Cl is displaced by alkynyl groups (e.g.,

propargyl amines) have shown cytotoxicity against human cancer cell lines (SW707, T47D).

[8] The sulfur moiety is critical for lipophilicity, influencing membrane permeability.

Antimalarials: Quinoline is the pharmacophore of Chloroquine. Modifications at the 3-position

(like the SMe group) are explored to overcome resistance mechanisms in Plasmodium

falciparum.

Tricyclic Heterocycles: The SMe group can participate in cyclization reactions with

substituents at C4, forming tricyclic systems like [1]Benzothieno[2,3-c]quinolines, which are

DNA intercalators.

Safety & Handling (MSDS Summary)
Hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling:

The compound may hydrolyze slowly in moist air, releasing HCl. Store in a cool, dry place

under inert atmosphere (Argon/Nitrogen).

Use purely anhydrous solvents during synthesis to prevent hydrolysis back to the

quinolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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